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Compound of Interest

(2S)-{[(Benzyloxy)carbonyllamino}
Compound Name:
(cyclohexyl)acetic acid

Cat. No.: B554559

A Technical Guide to Cbz-L-Cyclohexylglycine: Physicochemical Properties and Synthetic
Protocols

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and
chemical properties of Cbz-L-cyclohexylglycine, a key intermediate in synthetic organic
chemistry. This document details its structural and physicochemical characteristics, provides an
experimental protocol for its synthesis, and discusses its primary application as a protected
amino acid in the development of therapeutic agents.

Core Chemical and Physical Properties

Cbz-L-cyclohexylglycine, also known as (S)-2-(((benzyloxy)carbonyl)amino)-2-cyclohexylacetic
acid, is a white to off-white solid crystalline powder.[1] Its fundamental properties are
summarized in the tables below, providing a ready reference for laboratory use.

Table 1: Chemical Identifiers and Structural Information
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Identifier Value

(2S)-2-cyclohexyl-2-

UPAC Name (phenylmethoxycarbonylamino)acetic acid
CAS Number 69901-75-3

Molecular Formula C16H21NOa4

Molecular Weight 291.35 g/mol

C1CCC(CC1)C(C(=0)0)NC(=0)OCC2=CC=CC
=C2

Canonical SMILES

InChl Key CUSYTUPJAYLNFQ-AWEZNQCLSA-N

ble 2: Physicochemical

Property Value Source

) Solid, White to Off-White
Physical State ] [1]
Crystalline Powder

Melting Point 111-114°C
Boiling Point (Predicted) 492.1 £ 38.0 °C
Density (Predicted) 1.200 + 0.06 g/cm3

- Slightly soluble in Chloroform,
Solubility

DMSO, and Methanol

pKa (Predicted) 3.99+0.10
Purity (HPLC) >98%

Synthesis of Chz-L-Cyclohexylglycine: An
Experimental Protocol

The synthesis of Cbz-L-cyclohexylglycine is typically achieved through the N-protection of L-
cyclohexylglycine using benzyl chloroformate (Cbz-Cl) under alkaline conditions. The following
protocol is a detailed method for its preparation in a laboratory setting.
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Experimental Workflow

Reaction
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Caption: Synthetic workflow for Cbz-L-cyclohexylglycine.

Methodology

Step 1: Dissolution of L-Cyclohexylglycine

e To 60.0 g of L-(+)-2-cyclohexylglycine (L-CHG), add 534 mL of deionized water and 60.9 mL
of a 20% aqueous sodium hydroxide solution.

e Stir the mixture until the L-CHG is completely dissolved.

o (Optional) Add activated carbon to decolorize the solution, followed by an additional 79 mL of
deionized water.

Step 2: N-Protection with Benzyl Chloroformate

o While stirring the solution, slowly and dropwise, add 65.1 g of benzyl chloroformate (Cbz-Cl)
and 60.9 mL of a 20% aqueous sodium hydroxide solution. This step introduces the
benzyloxycarbonyl (Cbz) protecting group onto the amino group of L-CHG.
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Step 3: Precipitation of the Product
» To the reaction mixture, add deionized water and isopropyl alcohol (IPA).

o Neutralize the reaction solution by adding 4.1 mL of hydrochloric acid. This will cause the
product to precipitate out of the solution as crystals.

Step 4: Isolation and Drying
« |solate the precipitated crystals by filtration.

e Dry the collected crystals to obtain the final product, (S)-2-(((benzyloxy)carbonyl)amino)-2-
cyclohexylacetic acid (Cbz-L-CHG).

Spectroscopic Characterization

At present, detailed, publicly available experimental spectra (NMR, IR, Mass Spectrometry) for
Cbz-L-cyclohexylglycine are limited. Researchers are advised to perform their own analytical
characterization upon synthesis or acquisition to confirm the identity and purity of the
compound.

Applications in Drug Development

Cbz-L-cyclohexylglycine is a valuable building block in the synthesis of more complex
molecules, particularly in the field of medicinal chemistry. Its primary application is as a
protected amino acid derivative for peptide synthesis.

The logical relationship for its use can be visualized as follows:

Chz-L-cyclohexylglycine Incorporation : - Leads to Biologically Active Peptides
[(Protected Amino Acid) FERIEE SIS (e.g., Protease Inhibitors)

Click to download full resolution via product page

Caption: Role of Chz-L-cyclohexylglycine in synthesis.
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It is notably used in the preparation of peptides designed as inhibitors for serine proteases. A
significant target in this area has been the hepatitis C virus (HCV) NS3-NS4A protease, an
essential enzyme for viral replication. The bulky cyclohexylglycine moiety can provide specific
steric interactions within the enzyme's active site, contributing to the potency and selectivity of
the inhibitor.

As Cbz-L-cyclohexylglycine is a synthetic intermediate, it is not directly involved in biological
signaling pathways. Instead, it serves as a crucial component in the construction of larger
molecules that are designed to interact with specific biological targets, such as viral proteases.
The signaling pathways of interest would be those modulated by the final peptide inhibitor, not
by Cbz-L-cyclohexylglycine itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b554559?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/s-2-benzyloxy-carbonyl-amino-2-cyclohexylacetic-acid.html
https://www.benchchem.com/product/b554559#cbz-l-cyclohexylglycine-physical-and-chemical-properties
https://www.benchchem.com/product/b554559#cbz-l-cyclohexylglycine-physical-and-chemical-properties
https://www.benchchem.com/product/b554559#cbz-l-cyclohexylglycine-physical-and-chemical-properties
https://www.benchchem.com/product/b554559#cbz-l-cyclohexylglycine-physical-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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